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Compound of Interest

Compound Name: HZ-1157

Cat. No.: B1674133 Get Quote

Initial investigations to produce a comparative guide on the cross-reactivity of a compound

designated HZ-1157 with various receptors have revealed a case of mistaken identity.

Extensive searches for "HZ-1157" within pharmacological and chemical databases have

yielded no specific results for a therapeutic agent or research compound with this identifier.

Instead, the designation "HZ-1157" appears to be associated with non-pharmacological

products, most notably a surfactant used in firefighting foam.

One prominent finding identified "Forafac® 1157," a product whose major component is 6:2

fluorotelomer sulfonamide alkylbetaine (6:2 FTAB).[1][2] This substance is a fluorinated

surfactant and has been studied in the context of its environmental presence and biological

transformation, particularly as a replacement for perfluorooctane sulfonate (PFOS) in aqueous

film-forming foams.[1][2] Research has focused on its metabolism in various organisms and its

photolytic transformation, identifying several metabolites.[2]

It is crucial for researchers, scientists, and drug development professionals to be aware that

based on currently available public information, "HZ-1157" does not correspond to a known

pharmacological agent. Therefore, a comparison of its cross-reactivity with other receptors is

not possible.

For clarity and to avoid confusion in future research endeavors, it is recommended to verify

compound identifiers through established chemical and pharmacological registries. Should

"HZ-1157" be an internal or newly developed compound name that has not yet entered the
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public domain, further details from the originating source would be necessary to conduct any

meaningful analysis of its receptor binding profile and cross-reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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